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Compound of Interest

Compound Name: PF-06815345 hydrochloride

Cat. No.: B10857735

Essential Safety and Logistical Information for Laboratory Professionals

The proper disposal of research-grade chemicals is paramount to ensuring laboratory safety
and environmental protection. This document provides a comprehensive, step-by-step guide for
the disposal of PF-06815345 hydrochloride, a potent, orally active inhibitor of proprotein
convertase subtilisin/kexin type 9 (PCSK?9).[1][2] Given the absence of a specific Safety Data
Sheet (SDS) for this compound, it is crucial to handle and dispose of it by treating it as a
potentially hazardous substance.

l. Immediate Safety Precautions and Personal
Protective Equipment (PPE)

Before handling PF-06815345 hydrochloride for disposal, ensure all appropriate safety
measures are in place.

Required Personal Protective Equipment (PPE):
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PPE Category Specific Requirements

Eye Protection Chemical safety goggles or a face shield.
Hand Protection Nitrile or other chemically resistant gloves.
Body Protection A standard laboratory coat.

) ) A dust mask or respirator is recommended if
Respiratory Protection ) ) o ]
handling the solid form to avoid inhalation.

Il. Step-by-Step Disposal Protocol

The disposal of PF-06815345 hydrochloride must be conducted in accordance with
institutional and regulatory guidelines. The following protocol outlines the necessary steps for
its safe disposal.

o \Waste Identification and Classification:

o Treat PF-06815345 hydrochloride as a hazardous chemical waste unless a formal
hazard assessment by a qualified professional determines otherwise.

o Do not dispose of this compound down the drain or in regular trash.[3][4][5]
» Containerization:

o Place all waste containing PF-06815345 hydrochloride (including contaminated
consumables like pipette tips, tubes, and gloves) into a designated, leak-proof hazardous
waste container.

o Use containers that are compatible with the chemical. Plastic containers are often
preferred for their durability.[5]

o Ensure the container is kept closed except when adding waste.[3][6]
e Labeling:

o Clearly label the waste container with the words "Hazardous Waste".[5][7]
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o The label must include:

The full chemical name: "PF-06815345 hydrochloride"

The quantity of the waste.

The date of waste generation.

The laboratory or room number where the waste was generated.

The name and contact information of the Principal Investigator.[5]

e Storage:

o Store the hazardous waste container in a designated Satellite Accumulation Area (SAA).

(610718l

o The SAA must be at or near the point of waste generation and inspected weekly for any
leaks.[7]

o Segregate the waste from incompatible materials. As a general precaution, store it away
from strong acids, bases, and oxidizing agents.[7]

o Disposal Request and Pickup:

o Once the waste container is full or is ready for disposal, contact your institution's
Environmental Health and Safety (EHS) department to arrange for a pickup.[5]

o Do not attempt to transport the hazardous waste off-site yourself. Disposal must be
handled by a licensed professional waste disposal service.[9]

lll. Spill Management
In the event of a spill, follow these procedures:

o Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area if
necessary.

o Protect Yourself: Don the appropriate PPE before attempting to clean the spill.
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o Containment: For a solid spill, carefully sweep or scoop the material into a designated waste
container. For a liquid spill, use an absorbent material to contain and collect the waste.

o Decontamination: Clean the spill area with an appropriate solvent or detergent, and dispose
of all cleaning materials as hazardous waste.

e Reporting: Report the spill to your laboratory supervisor and EHS department.

IV. Logical Workflow for Disposal

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of PF-06815345 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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